4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid

• IUPAC Name: 4,5-dichloro-2-[(4-hydroxyphenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C14H9Cl2NO4/c15-11-5-9(10(14(20)21)6-12(11)16)13(19)17-7-1-3-8(18)4-2-7/h1-6,18H,(H,17,19)(H,20,21)
• InChI Key: QKYLHQIDBYATGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC(=C(C=C2C(=O)O)Cl)Cl)O
• Molecular Formula: C14H9Cl2NO4
• Molecular Weight: 326.1 g/mol

Description

4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the management of pain and inflammation. It was first introduced in 1973 and has since become one of the most commonly prescribed drugs worldwide. Diclofenac is available in various forms, including tablets, capsules, injections, and topical gels.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in the inflammatory response. By inhibiting COX enzymes, 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of cytokines, which are proteins that play a key role in the inflammatory response. In addition, 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid has been shown to reduce the production of reactive oxygen species (ROS), which are molecules that can cause cellular damage. Diclofenac has also been shown to have a protective effect on the gastrointestinal tract, reducing the risk of ulcers and other gastrointestinal complications.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages for use in laboratory experiments. It is readily available, relatively inexpensive, and has a well-established safety profile. However, there are also limitations to its use. For example, 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid has been shown to have variable effects depending on the model system used. In addition, the use of 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid in laboratory experiments may not accurately reflect the effects of the drug in vivo.

Future Directions

There are a number of future directions for research on 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid. One area of interest is the potential use of 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid in the treatment of cancer. Recent studies have shown that 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid may have anti-cancer effects, and further research is needed to explore this potential therapeutic use. Another area of interest is the potential use of 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, further research is needed to better understand the mechanisms of action of 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid and its potential effects on various biological systems.

Synthesis Methods

Diclofenac is synthesized from 2,6-dichloroaniline through a series of chemical reactions. The first step involves the acylation of the aniline with acetic anhydride to form 2,6-dichloro-N-acetylaniline. This intermediate is then reacted with ethyl chloroformate to form ethyl 2,6-dichloro-N-acetylanthranilate. The final step involves the hydrolysis of the ester group to form 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is commonly used to treat conditions such as osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and menstrual cramps. In addition, 4,5-dichloro-2-{[(4-hydroxyphenyl)amino]carbonyl}benzoic acid has been shown to have potential therapeutic effects in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.